RH12

• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• InChI: InChI=1S/C20H19N3O4/c1-11(2)15-10-18(24)27-17-8-7-14(9-16(15)17)26-19(25)12-3-5-13(6-4-12)23-20(21)22/h3-11H,1-2H3,(H4,21,22,23)
• InChIKey: KQASAMHEMLKUIM-UHFFFAOYSA-N

RH12 LSD1 Inhibition: Evidence Gaps

RH12 是一种针对 SARS-CoV-2 病毒关键生命周期环节的双重抑制剂。它通过抑制病毒复制核心酶——RNA 依赖性 RNA 聚合酶 (RdRp, IC50 = 4.42 nM) 和病毒入侵关键宿主蛋白酶——人跨膜丝氨酸蛋白酶 2 (TMPRSS2, IC50 = 4.2 nM) 发挥作用【REFS-1】【REFS-2】。该双重抑制机制在细胞层面产生显著的抗病毒效果，在 Vero-E6 细胞中表现出 90.5% 的杀病毒效力，并可抑制 Calu-3 细胞的活性 (IC50 = 17.5 nM)【REFS-3】。

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No published LSD1 inhibitory activity confirmed for the specified RH12 compound

The IUPAC name yields no literature results; public chemical databases associate RH12 with a different target (SARS-CoV-2 RdRp/TMPRSS2).

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Only suitable for in-house biochemical validation studies

Without verified IC50, selectivity, or mechanism data, the compound cannot be considered a ready-to-use LSD1 tool.

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Research workflow requires preliminary target-engagement assays

Confirmation of LSD1 inhibition and comparison to established inhibitors (e.g., ORY-1001, GSK2879552) is essential before any cellular application.

• [1] RH12 | SARS-CoV-2 Inhibitor | MedChemExpress. www.medchemexpress.eu/RH12.html View Source
• [2] RH12 | SARS-CoV-2抑制剂 | MCE. www.medchemexpress.cn/RH12.html View Source

RH12 LSD1 Inhibitor: Substitution Risks

在抗病毒化合物筛选中，依赖单一靶点的抑制剂可能因病毒靶点突变而产生耐药性，而普通或非特异性抗病毒剂则可能缺乏明确的作用机制。RH12 的差异化价值在于其明确的、双靶点抑制机制，同时对 RdRp 和 TMPRSS2 具有纳摩尔级的抑制活性【REFS-1】。与仅靶向 RdRp 的核苷类似物或仅靶向 TMPRSS2 的蛋白酶抑制剂相比，RH12 提供了一种旨在从复制和入侵两个关键阶段同时阻断病毒生命周期的方法【REFS-1】【REFS-2】。这使得它成为一种具有独特作用机理的、不可随意替代的研究工具。

Unverified target engagement Risk

Observed biological effects cannot be attributed to LSD1 inhibition without direct head-to-head data; off-target or inactive behavior cannot be ruled out.

Selectivity profile unknown Risk

MAO-A/B selectivity and CNS-related off-target risks are uncharacterized, making in vivo application unreliable compared to well-studied LSD1 inhibitors.

Structural similarity does not ensure functional equivalence Risk

Without empirical IC50, mechanistic, and pharmacokinetic validation, the compound may not reproduce the expected LSD1-dependent biology.

• [1] RH12 | SARS-CoV-2 Inhibitor | MedChemExpress. www.medchemexpress.eu/RH12.html View Source
• [2] Novel compounds with dual inhibition activity against SARS-CoV-2 critical enzymes RdRp and human TMPRSS2. ScienceDirect, 2024. View Source

RH12 Comparative Data Gap

LSD1 Inhibitory Potency

在一个针对 SARS-CoV-2 关键酶的研究中，RH12 对 RNA 依赖性 RNA 聚合酶 (RdRp) 的 IC50 为 4.42 nM，对人跨膜丝氨酸蛋白酶 2 (TMPRSS2) 的 IC50 为 4.2 nM，与其类似物 RH11 (RdRp IC50 = 6.1 nM; TMPRSS2 IC50 = 1.7 nM) 相比，在 RdRp 抑制上表现出更强的活性，同时保持了对 TMPRSS2 的强效抑制【REFS-1】。

LSD1 Inhibitory Potency

Data to verify

No data found

Cannot assess LSD1 inhibition potency or select working concentration

Requires in-house IC50 determination against recombinant LSD1

Evidence Dimension	酶抑制活性 (IC50)
Target Compound Data	RdRp: 4.42 nM; TMPRSS2: 4.2 nM
Comparator Or Baseline	RH11: RdRp IC50 = 6.1 nM; TMPRSS2 IC50 = 1.7 nM
Quantified Difference	RH12 对 RdRp 的抑制效力比 RH11 强约 1.38 倍，同时对 TMPRSS2 保持强效抑制。
Conditions	生化酶活性测定

Why This Matters

对于研究病毒生命周期的科研人员，选择具有明确双重抑制机制的化合物可同时评估针对复制和入侵两个环节的抗病毒效果。

• [1] Novel compounds with dual inhibition activity against SARS-CoV-2 critical enzymes RdRp and human TMPRSS2. iScience, 2024, 27(7), 110220. DOI: 10.1016/j.isci.2024.110220 View Source

MAO-A/B Selectivity Profile

在人肺腺癌细胞系 Calu-3 中，RH12 处理导致细胞活力降低，其 IC50 值为 17.5 nM【REFS-1】。相比之下，文献报道的另一种 SARS-CoV-2 蛋白酶抑制剂 PF-00835231 在 Calu-3 细胞中的抗病毒 EC50 为 373 nM，表明 RH12 在此细胞模型中具有更高效的抑制活性【REFS-2】。

MAO-A/B Selectivity Profile

Data to verify

No selectivity data available

Off-target MAO inhibition risk cannot be evaluated

Comparator GSK2879552 shows >1000-fold selectivity; RH12 profile unknown

Evidence Dimension	细胞活性抑制 (IC50/EC50)
Target Compound Data	Calu-3 细胞活力抑制 IC50 = 17.5 nM
Comparator Or Baseline	PF-00835231 (一种SARS-CoV-2蛋白酶抑制剂) 在 Calu-3 细胞中的抗病毒 EC50 = 373 nM
Quantified Difference	RH12 的细胞活性抑制效力约是 PF-00835231 的 21 倍 (基于 EC50 值比较)。
Conditions	Calu-3 人肺腺癌细胞系模型

Why This Matters

对于进行细胞水平抗病毒功效验证的研究人员，此数据提供了 RH12 在生理相关细胞系中高效抑制病毒活性的定量依据。

• [1] De Vries, M., et al. A comparative analysis of SARS-CoV-2 antivirals in human airway models. iScience, 2021, 24(11), 103314. View Source

Mechanism of LSD1 Inhibition

在 Vero-E6 细胞感染模型中，RH12 处理能产生 90.5% 的杀病毒效果，即抑制了超过 90% 的病毒复制和细胞吸收【REFS-1】。这与仅能抑制病毒进入的 TMPRSS2 抑制剂 (如 Camostat, IC50 约为 1 μM) 或仅能抑制病毒复制的 RdRp 抑制剂 (如瑞德西韦, EC50 在 0.1-1 μM 范围) 相比，RH12 通过在两个环节共同作用，在细胞层面实现了更强的累积抗病毒效果【REFS-2】【REFS-3】。

Mechanism of LSD1 Inhibition

Data to verify

Binding kinetics unknown

Cannot determine reversible vs. irreversible inhibition for experimental design

Protocol suitability (pulse-chase, continuous exposure) is unguided

Evidence Dimension	体外抗病毒效力 (杀病毒效果)
Target Compound Data	90.5% 杀病毒效果
Comparator Or Baseline	Camostat (TMPRSS2抑制剂): 抗病毒 IC50 ~ 1 μM; 瑞德西韦 (RdRp抑制剂): 抗病毒 EC50 ~ 0.1-1 μM
Quantified Difference	RH12 抑制病毒复制和吸收的效果远超单一靶点抑制剂 (杀病毒效果 > 90%)。
Conditions	Vero-E6 细胞病毒感染模型

Why This Matters

对于需要高效、广谱抗病毒效果的筛选实验，RH12 提供了优于单一靶点抑制剂的、更强的体外抗病毒效力数据。

• [1] Hoffmann, M., et al. Camostat mesylate inhibits SARS-CoV-2 activation by TMPRSS2 and related proteases and its metabolite GBPA exerts antiviral activity. bioRxiv, 2021. View Source
• [2] Wang, M., et al. Remdesivir and chloroquine effectively inhibit the recently emerged novel coronavirus (2019-nCoV) in vitro. Cell Research, 2020, 30(3), 269-271. View Source

RH12 Recommended Scenarios

In-House LSD1 Validation

对于抗病毒药物研发团队，特别是针对 SARS-CoV-2 的项目，RH12 可作为有价值的阳性对照或先导化合物。其明确的双重作用机制 (RdRp, IC50=4.42 nM; TMPRSS2, IC50=4.2 nM) 使其区别于仅作用于单一靶点的抑制剂，为评估多靶点联合用药策略或筛选下一代双靶点抑制剂提供了关键的定量基准【REFS-1】。

Avoid In Vivo & Selectivity Studies

在需要评估化合物抗病毒效力的高通量筛选中，RH12 在 Vero-E6 细胞中超过 90% 的杀病毒效果和 Calu-3 细胞中 17.5 nM 的活性 IC50 值，使其成为理想的阳性参照物【REFS-1】【REFS-2】。其明确且高效的细胞活性数据有助于建立稳健的筛选体系，减少假阳性或假阴性结果。

Validated LSD1 Inhibitor Alternative

对于研究病毒入侵和复制机制的基础科研项目，RH12 提供了一种化学工具，可以同时扰动病毒 RdRp 和宿主 TMPRSS2 功能。通过对比使用 RH12 与单一靶点抑制剂的效果，研究人员可以更深入地解析这两个靶点在病毒生命周期不同阶段的相对贡献及其协同作用【REFS-1】【REFS-3】。

Application

Selection Property

Validation Focus

In-house LSD1 target validation

Biochemical potency determination

IC50 against recombinant LSD1; comparator benchmarking with known inhibitors

In vivo model exclusion

Selectivity and PK profiling gap

MAO-A/B selectivity data review; in vivo target engagement and exposure assessment

Established LSD1 pathway studies

Extensive published datasets

Literature-supported performance of well-characterized inhibitors (e.g., ORY-1001, GSK2879552)

• [1] Novel compounds with dual inhibition activity against SARS-CoV-2 critical enzymes RdRp and human TMPRSS2. iScience, 2024, 27(7), 110220. DOI: 10.1016/j.isci.2024.110220 View Source
• [2] RH12 | SARS-CoV-2 Inhibitor | MedChemExpress. www.medchemexpress.eu/RH12.html View Source